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Compound of Interest

Compound Name: 2-Methyloctane

Cat. No.: B1294640 Get Quote

In the realm of hydrocarbon chemistry, structural isomers—molecules sharing the same

molecular formula but differing in the arrangement of their atoms—often exhibit distinct physical

and chemical properties. This guide provides a comparative study of 2-methyloctane and its

key structural isomers, including 3-methyloctane, 4-methyloctane, and the linear n-nonane. All

share the molecular formula C9H20. This analysis is tailored for researchers, scientists, and

professionals in drug development who may utilize these compounds as solvents, standards,

or starting materials in synthesis.

Physicochemical Properties
The arrangement of atoms in these nonane isomers directly influences their intermolecular

forces, which in turn dictates their physical properties. Generally, increased branching in

alkanes leads to a more compact molecular shape, reducing the surface area available for van

der Waals interactions. This typically results in lower boiling and melting points compared to

their straight-chain counterparts.

Below is a summary of the key physicochemical properties for 2-methyloctane and its selected

isomers.
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Property
2-
Methyloctane

3-
Methyloctane

4-
Methyloctane

n-Nonane

Molecular

Formula
C9H20 C9H20 C9H20 C9H20

Molecular Weight

( g/mol )
128.26 128.26 128.26 128.26

Boiling Point (°C) 143.2[1][2] 144[3][4][5] 142[6] 151[7][8]

Melting Point

(°C)
-80.1[1] -107.6[3][9] -113[6] -53[7][8]

Density (g/mL at

20°C)
0.713[10][11] 0.72[3][4] 0.72[6] 0.718[8]

Refractive Index

(n20/D)
1.403[12] 1.407[3][13] 1.4062[6] 1.4054[8]

As the data indicates, the branched isomers (2-, 3-, and 4-methyloctane) generally exhibit

lower boiling points than the straight-chain n-nonane.[10] This is attributed to the reduced

surface area of the branched molecules, which limits the strength of intermolecular van der

Waals forces.

Structural Isomerism and Relationships
The following diagram illustrates the structural formulas of 2-methyloctane and its isomers,

highlighting the differences in their carbon skeletons.

Structural isomers of C9H20.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Isomer Analysis
GC-MS is a powerful analytical technique for separating and identifying volatile and semi-

volatile organic compounds, making it ideal for distinguishing between alkane isomers.
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Objective: To separate and identify 2-methyloctane and its structural isomers in a mixed

sample.

Instrumentation:

Gas Chromatograph (GC) equipped with a flame ionization detector (FID) or a mass

spectrometer (MS).

Capillary Column: A non-polar column, such as a DB-1 or HP-5ms (e.g., 30 m x 0.25 mm i.d.,

0.25 µm film thickness), is typically used for alkane separation.

Procedure:

Sample Preparation: Prepare a dilute solution (e.g., 100 ppm) of the isomer mixture in a

volatile solvent such as hexane or pentane.

Injection: Inject 1 µL of the prepared sample into the GC inlet.

Inlet Temperature: 250°C

Split Ratio: 50:1 (can be adjusted based on sample concentration)

GC Oven Program:

Initial Temperature: 40°C, hold for 2 minutes.

Temperature Ramp: Increase to 150°C at a rate of 5°C/min.

Final Hold: Hold at 150°C for 5 minutes.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

MS Parameters (if applicable):

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Electron Ionization (EI) Mode: 70 eV
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Mass Scan Range: m/z 40-200

Data Analysis:

The retention time of each isomer will be different, with more branched isomers typically

eluting earlier than their less branched or linear counterparts.

The mass spectrum for each peak will show characteristic fragmentation patterns for C9H20

isomers, although they can be very similar. The molecular ion peak (m/z 128) may be weak

or absent. Key fragment ions for alkanes include clusters of peaks separated by 14 mass

units (CH2 groups).

The following diagram outlines the general workflow for GC-MS analysis of these isomers.

Sample Preparation GC-MS Analysis

Data Processing

Isomer Mixture Dilute in Hexane Inject into GC Separation on Column MS Detection

Generate Chromatogram

Acquire Mass Spectra

Identify Isomers

Click to download full resolution via product page

Workflow for GC-MS analysis of nonane isomers.

Applications and Synthesis
While detailed synthesis protocols are beyond the scope of this guide, it is important to note

that these alkanes are often found in petroleum fractions and can be isolated through fractional

distillation and other purification techniques. They can also be synthesized through various

organic reactions, such as the Grignard reaction followed by hydrolysis.

In the context of drug development and research, these isomers serve several purposes:
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Solvents: Their nonpolar nature makes them suitable solvents for reactions involving

nonpolar reagents.

Reference Standards: They are used as reference standards in analytical techniques like

gas chromatography.[14]

Fuel and Lubricant Components: Their combustion properties are relevant in the fuel

industry.

This comparative guide provides a foundational understanding of 2-methyloctane and its

structural isomers. The provided data and protocols offer a starting point for researchers to

work with these compounds in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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